Kaempferol 3-neohesperidoside
Kaempferol 3-neohesperidoside
Kaempferol 3-neohesperidoside belongs to the class of organic compounds known as flavonoid-3-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C3-position. Kaempferol 3-neohesperidoside exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, kaempferol 3-neohesperidoside is primarily located in the cytoplasm. Outside of the human body, kaempferol 3-neohesperidoside can be found in alcoholic beverages, cereals and cereal products, and soy bean. This makes kaempferol 3-neohesperidoside a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
32602-81-6
VCID:
VC0206944
InChI:
InChI=1S/C27H30O15/c1-9-17(32)20(35)22(37)26(38-9)42-25-21(36)18(33)15(8-28)40-27(25)41-24-19(34)16-13(31)6-12(30)7-14(16)39-23(24)10-2-4-11(29)5-3-10/h2-7,9,15,17-18,20-22,25-33,35-37H,8H2,1H3
SMILES:
Molecular Formula:
C27H30O15
Molecular Weight:
594.5 g/mol
Kaempferol 3-neohesperidoside
CAS No.: 32602-81-6
Reference Standards
VCID: VC0206944
Molecular Formula: C27H30O15
Molecular Weight: 594.5 g/mol
| CAS No. | 32602-81-6 |
|---|---|
| Product Name | Kaempferol 3-neohesperidoside |
| Molecular Formula | C27H30O15 |
| Molecular Weight | 594.5 g/mol |
| IUPAC Name | 3-[4,5-dihydroxy-6-(hydroxymethyl)-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxy-5,7-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one |
| Standard InChI | InChI=1S/C27H30O15/c1-9-17(32)20(35)22(37)26(38-9)42-25-21(36)18(33)15(8-28)40-27(25)41-24-19(34)16-13(31)6-12(30)7-14(16)39-23(24)10-2-4-11(29)5-3-10/h2-7,9,15,17-18,20-22,25-33,35-37H,8H2,1H3 |
| Standard InChIKey | OHOBPOYHROOXEI-UHFFFAOYSA-N |
| Canonical SMILES | CC1C(C(C(C(O1)OC2C(C(C(OC2OC3=C(OC4=CC(=CC(=C4C3=O)O)O)C5=CC=C(C=C5)O)CO)O)O)O)O)O |
| Appearance | Yellow powder |
| Melting Point | 197-200°C |
| Physical Description | Solid |
| Description | Kaempferol 3-neohesperidoside belongs to the class of organic compounds known as flavonoid-3-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C3-position. Kaempferol 3-neohesperidoside exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, kaempferol 3-neohesperidoside is primarily located in the cytoplasm. Outside of the human body, kaempferol 3-neohesperidoside can be found in alcoholic beverages, cereals and cereal products, and soy bean. This makes kaempferol 3-neohesperidoside a potential biomarker for the consumption of these food products. |
| PubChem Compound | 13915496 |
| Last Modified | Nov 11 2021 |
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